Cas no 478065-01-9 (4,6-dimethyl-3,4-dihydro-2H-1-benzothiopyran-4-ol)

• Product Name: 4,6-dimethyl-3,4-dihydro-2H-1-benzothiopyran-4-ol
• CAS No: 478065-01-9
• MDL: MFCD02571589
• CID: 4653510
• Update Time: 2025-07-20

4,6-dimethyl-3,4-dihydro-2H-1-benzothiopyran-4-ol Chemical and Physical Properties

Names and Identifiers

• 4,6-dimethyl-3,4-dihydro-2H-1-benzothiopyran-4-ol

• MDL： MFCD02571589

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes

Additional information on 4,6-dimethyl-3,4-dihydro-2H-1-benzothiopyran-4-ol

Comprehensive Overview of 4,6-dimethyl-3,4-dihydro-2H-1-benzothiopyran-4-ol (CAS No. 478065-01-9)

4,6-dimethyl-3,4-dihydro-2H-1-benzothiopyran-4-ol (CAS No. 478065-01-9) is a sulfur-containing heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its unique benzothiopyran scaffold, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features, including the 4-hydroxy and 4,6-dimethyl substitutions, contribute to its potential applications in drug discovery and material science.

Recent studies highlight the growing interest in sulfur heterocycles, particularly benzothiopyran derivatives, due to their diverse pharmacological properties. Researchers are actively exploring their roles as enzyme inhibitors, antioxidants, and anti-inflammatory agents. The compound’s CAS No. 478065-01-9 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and organic synthesis.

From an industrial perspective, 4,6-dimethyl-3,4-dihydro-2H-1-benzothiopyran-4-ol is valued for its synthetic flexibility. Its thiopyran ring can undergo functionalization at multiple sites, enabling the creation of libraries of derivatives for high-throughput screening. This aligns with the current trend of fragment-based drug design, where small molecular fragments are optimized for target binding.

Environmental and sustainability considerations are also driving innovation in the synthesis of heterocyclic compounds. Green chemistry approaches, such as catalyst-free reactions and solvent-free conditions, are being applied to produce benzothiopyran derivatives like CAS No. 478065-01-9 with minimal waste. These methods resonate with the global push for eco-friendly chemical processes.

Analytical techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for characterizing 4,6-dimethyl-3,4-dihydro-2H-1-benzothiopyran-4-ol. Its crystalline structure and stereochemical properties are often discussed in peer-reviewed journals, addressing common queries about its molecular conformation and stability.

In summary, 4,6-dimethyl-3,4-dihydro-2H-1-benzothiopyran-4-ol (CAS No. 478065-01-9) represents a critical building block in modern chemistry. Its integration into drug development pipelines and alignment with sustainable synthesis trends underscore its enduring scientific and industrial significance.